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Compound of Interest |
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CAS No.: 28106-30-1
Cat. No.: B3423024
Get Quote

A comprehensive guide for researchers and drug development professionals on the physical
and chemical properties of 2-Ethylstyrene, presenting a comparison between experimentally
determined values and computationally predicted data. This guide aims to provide a clear,
objective overview to support research and development activities.

Executive Summary

2-Ethylstyrene, an aromatic hydrocarbon, is a valuable monomer in the synthesis of various
polymers and specialty chemicals. A thorough understanding of its physicochemical properties
is crucial for its application in material science and drug development. This guide provides a
side-by-side comparison of experimentally measured and computationally derived properties of
2-Ethylstyrene, including its boiling point, density, and refractive index. While experimental
data provides a direct measure of the compound's characteristics, computational models offer
a predictive approach that can be particularly useful in the early stages of research. This
document summarizes the available data, outlines the methodologies for obtaining this
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information, and presents a logical workflow for the comparative analysis of these two data

sources.

Data Presentation: A Comparative Table

The following table summarizes the available quantitative data for the key physical properties
of 2-Ethylstyrene, drawing from both experimental measurements and computational
predictions where available.

Property Experimental Value Computational Value

Not available in searched

Boiling Point 187 °C[1] ]
literature
_ Not available in searched
Density 0.912 g/mL[1] )
literature
) Not available in searched
Refractive Index 1.542[1]

literature

Note: Specific computational values for the boiling point, density, and refractive index of 2-
Ethylstyrene were not readily available in the searched scientific literature. This highlights a
potential area for future research to provide a more direct comparison.

Experimental Protocols

The experimental values presented in this guide are based on standard laboratory techniques
for the characterization of chemical compounds. While the specific details of the original
experiments for the cited data are not available, the following are general descriptions of the
methodologies typically employed.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common laboratory method for determining the boiling
point is distillation.

Methodology:
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o Asample of 2-Ethylstyrene is placed in a distillation flask.

e The flask is heated, and a thermometer is positioned to measure the temperature of the
vapor that distills.

e The temperature at which the liquid boils and its vapor condenses at a steady rate is
recorded as the boiling point. For high-boiling-point liquids, vacuum distillation may be
employed to lower the boiling point and prevent decomposition[2].

Density Measurement

Density is the mass of a substance per unit volume. The density of a liquid can be determined
using a pycnometer or a hydrometer.

Methodology (using a pycnometer):

A pycnometer, a flask with a specific, known volume, is weighed when empty.

It is then filled with the liquid (2-Ethylstyrene) and weighed again.

The mass of the liquid is determined by subtracting the empty weight from the filled weight.

The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer. Temperature control is crucial as density is temperature-dependent.

Refractive Index Measurement

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and can be used for
identification and purity assessment. The Abbe refractometer is a common instrument used for
this measurement.

Methodology:

o Afew drops of the liquid sample (2-Ethylstyrene) are placed on the prism of the Abbe
refractometer.
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e Lightis passed through the sample, and the refractometer is adjusted until the dividing line
between the light and dark fields is centered in the crosshairs of the eyepiece.

e The refractive index is then read directly from the instrument's scale. The temperature at
which the measurement is taken must be recorded as the refractive index is temperature-
dependent.

Computational Approaches

Computational chemistry provides powerful tools for predicting the properties of molecules like
2-Ethylstyrene. Methods such as Density Functional Theory (DFT) can be employed to
calculate various electronic and structural properties from which other physical characteristics
can be derived.

DFT calculations solve the Schrédinger equation for a many-electron system by approximating
the complex electron-electron interactions. These calculations can provide insights into
molecular geometry, electronic structure (including HOMO and LUMO energies), and
spectroscopic properties. While direct prediction of macroscopic properties like boiling point
and density from a single DFT calculation is complex and often requires further modeling (e.g.,
through Quantitative Structure-Property Relationship (QSPR) models or molecular dynamics
simulations), the underlying electronic and structural data are fundamental.

For instance, properties like polarizability, which is related to the refractive index, can be
calculated using DFT. However, specific computational studies reporting the boiling point,
density, and refractive index of 2-Ethylstyrene using these methods were not identified in the
conducted search.

Visualization of the Comparative Workflow

The following diagrams illustrate the logical workflow for comparing experimental and
computational data for a given chemical compound like 2-Ethylstyrene.
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Caption: Workflow for comparing experimental and computational data.

Conclusion

This guide provides a foundational comparison of the known experimental properties of 2-

Ethylstyrene with the potential for computational prediction. While direct experimental

measurements offer definitive values, the advancement of computational chemistry holds the

promise of providing accurate predictions, which can accelerate research and reduce

experimental costs. The current lack of readily available, specific computational data for the

boiling point, density, and refractive index of 2-Ethylstyrene underscores an opportunity for

further investigation in the field of molecular modeling. Such studies would enable a more
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direct and comprehensive comparison, ultimately leading to a deeper understanding of this
important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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